Cas no 55324-01-1 (Benzene, 1,3-bis(bromomethyl)-2-nitro-)

• Product name: Benzene, 1,3-bis(bromomethyl)-2-nitro-
• CAS No: 55324-01-1
• MF: C₈H₇BR₂NO₂
• MW: 308.95468
• CID: 352232
• PubChem ID: 12217898

Benzene, 1,3-bis(bromomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(bromomethyl)-2-nitro-
• 1,3-bis(bromomethyl)-2-nitrobenzene
• 55324-01-1
• DTXSID80480967
• SCHEMBL2027979

• Inchi： InChI=1S/C8H7Br2NO2/c9-4-6-2-1-3-7(5-10)8(6)11(12)13/h1-3H,4-5H2
• InChI Key： XKKGDHHIEJLSHK-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(CBr)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 306.88431
• Monoisotopic Mass: 306.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14